Cas no 1396884-61-9 (3,4-difluoro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide)

• Product Name: 3,4-difluoro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide
• CAS No: 1396884-61-9
• MF: C₁₄H₁₄F₂N₂O₂
• MW: 280.269970417023
• CID: 6328012
• PubChem ID: 71781576
• Update Time: 2025-05-19

3,4-difluoro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide
• 1396884-61-9
• 3,4-difluoro-N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)benzamide
• F5857-0801
• VU0524652-1
• 3,4-difluoro-N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]benzamide
• CHEMBL3439596
• AKOS024523374
• 3,4-difluoro-N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]benzamide

• Inchi： 1S/C14H14F2N2O2/c1-18-6-2-3-12(18)13(19)8-17-14(20)9-4-5-10(15)11(16)7-9/h2-7,13,19H,8H2,1H3,(H,17,20)
• InChI Key： GEWLTFZEWAKQJD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCC(C1=CC=CN1C)O)=O)F

Computed Properties

• Exact Mass: 280.10233402g/mol
• Monoisotopic Mass: 280.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.3Ų

Additional information on 3,4-difluoro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide

Comprehensive Overview of 3,4-Difluoro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide (CAS No. 1396884-61-9)

3,4-Difluoro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide (CAS No. 1396884-61-9) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a difluorobenzamide moiety with a hydroxyethylpyrrole group, making it an attractive candidate for drug discovery and material science applications. Its CAS number 1396884-61-9 serves as a critical identifier for researchers and regulatory bodies worldwide.

The growing interest in fluorinated compounds like 3,4-difluoro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide stems from their enhanced bioavailability and metabolic stability compared to non-fluorinated analogs. Recent studies highlight how fluorine substitution in pharmaceutical compounds can improve binding affinity to target proteins while reducing off-target effects. The hydroxyethylpyrrole component adds further versatility, potentially enabling interactions with biological systems through hydrogen bonding.

In the context of current research trends, this compound aligns with several hot topics in medicinal chemistry: fluorine in drug design, heterocyclic building blocks, and bioisosteric replacements. The pharmaceutical industry's search for novel kinase inhibitors and GPCR modulators has created demand for structurally diverse compounds like 1396884-61-9. Additionally, the agrochemical sector explores similar structures for developing next-generation crop protection agents with improved environmental profiles.

Synthetic approaches to 3,4-difluoro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide typically involve multi-step organic transformations. Key steps may include amide bond formation between 3,4-difluorobenzoic acid derivatives and the 2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylamine moiety. Recent advances in flow chemistry and catalytic amidation techniques have improved the efficiency of such syntheses, addressing common challenges in producing high-purity batches of this compound.

The physicochemical properties of CAS 1396884-61-9 contribute to its research utility. With calculated parameters including moderate lipophilicity (LogP) and sufficient aqueous solubility, this compound demonstrates favorable characteristics for biological testing. Spectroscopic characterization reveals distinct NMR fingerprints (particularly in the aromatic and pyrrole regions) and characteristic mass spectral peaks that aid in compound identification and quality control.

Emerging applications for 3,4-difluoro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide extend beyond traditional drug discovery. Materials scientists investigate such fluorinated heterocyclic amides as potential components in organic electronics, where their electron-deficient aromatic systems may facilitate charge transport. The compound's stability under various conditions also makes it interesting for chemical biology probes and molecular imaging applications.

From a commercial perspective, the market for specialized fluorinated building blocks like 1396884-61-9 continues to expand. Custom synthesis providers report increasing demand for such compounds from both academic and industrial researchers. The compound's patent landscape suggests potential proprietary applications, though its exact therapeutic targets remain under investigation in various research programs worldwide.

Quality considerations for 3,4-difluoro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide emphasize the importance of rigorous analytical characterization. High-performance liquid chromatography (HPLC) methods have been developed to assess purity, while LC-MS techniques confirm structural integrity. Storage recommendations typically suggest protection from moisture and light at controlled temperatures to maintain stability of this benzamide derivative.

Future research directions for CAS 1396884-61-9 may explore its potential as a pharmacophore in various drug classes. Computational modeling studies predict favorable interactions with several enzyme active sites, particularly those accommodating aryl-fluorine interactions. The compound's structure-activity relationships could be systematically modified to optimize properties for specific therapeutic applications.

For researchers working with 3,4-difluoro-N-2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethylbenzamide, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory practices including personal protective equipment and chemical fume hoods are recommended when handling the compound in powder form. Material Safety Data Sheets (MSDS) provide detailed guidance specific to this chemical entity.

The scientific literature contains limited but growing references to 1396884-61-9, primarily in patent applications describing novel medicinal chemistry scaffolds. These documents suggest the compound's utility as an intermediate in synthesizing more complex molecules with potential biological activity. Continued investigation of its structure-property relationships will likely reveal additional applications across chemical and life sciences.